Cas no 1199808-44-0 (7-methylamino-3,4-dimethylisoquinoline-5,8-dione)

• Product Name: 7-methylamino-3,4-dimethylisoquinoline-5,8-dione
• CAS No: 1199808-44-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2039411
• PubChem ID: 44614384
• Update Time: 2025-04-21

7-methylamino-3,4-dimethylisoquinoline-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-methylamino-3,4-dimethylisoquinoline-5,8-dione
• mansouramycin A
• 1199808-44-0
• 3,4-dimethyl-7-(methylamino)isoquinoline-5,8-dione
• CHEMBL1079851
• CHEBI:177359

• Inchi： 1S/C12H12N2O2/c1-6-7(2)14-5-8-11(6)10(15)4-9(13-3)12(8)16/h4-5,13H,1-3H3
• InChI Key： SDLNCVBYFYLESJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C2=CN=C(C)C(C)=C21)=O)NC

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.0249999999999999
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones